Cas no 2228292-45-1 (2,2-difluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol
• CAS No: 2228292-45-1
• MF: C₆H₇F₂NO₂
• MW: 163.122088670731
• CID: 5928368
• PubChem ID: 165633552
• Update Time: 2025-05-19

2,2-difluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol
• 2228292-45-1
• EN300-1945055

• Inchi： 1S/C6H7F2NO2/c1-4-2-5(11-9-4)6(7,8)3-10/h2,10H,3H2,1H3
• InChI Key： YJLZVWZCJZMNFW-UHFFFAOYSA-N
• SMILES： FC(CO)(C1=CC(C)=NO1)F

Computed Properties

• Exact Mass: 163.04448479g/mol
• Monoisotopic Mass: 163.04448479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.3Ų

Additional information on 2,2-difluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol

Introduction to 2,2-difluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol (CAS No. 2228292-45-1)

2,2-difluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol, identified by the CAS number 2228292-45-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to a class of molecules characterized by the presence of a difluoromethyl group and an oxazole moiety, which are known for their diverse biological activities and potential applications in drug development. The structural features of this compound make it a promising candidate for further exploration in medicinal chemistry and synthetic organic chemistry.

The difluoromethyl group, a key structural element in this compound, is widely recognized for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug molecules. This feature has been extensively studied in the context of developing novel therapeutic agents. The incorporation of a difluoromethyl group into bioactive molecules often leads to improved pharmacokinetic properties, making it an attractive scaffold for pharmaceutical applications.

Additionally, the oxazole ring in 2,2-difluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol contributes to its unique chemical and biological properties. Oxazole derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of a methyl group at the 3-position of the oxazole ring further modulates its reactivity and biological activity, making it a versatile platform for structural modifications and drug discovery.

In recent years, there has been growing interest in the development of novel heterocyclic compounds as pharmacological agents. The combination of a difluoromethyl group with an oxazole scaffold provides a rich chemical space for exploring new therapeutic modalities. Researchers have been particularly interested in how these structural features influence the interactions of the compound with biological targets, such as enzymes and receptors.

One of the most compelling aspects of 2,2-difluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol is its potential as a building block for more complex drug candidates. The compound's unique structure allows for further functionalization at multiple sites, enabling chemists to tailor its properties for specific biological applications. This flexibility has made it a valuable intermediate in synthetic chemistry and a promising lead compound in drug discovery programs.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate drug efficacy and pharmacokinetics. The fluorine atoms in the difluoromethyl group can influence electronic properties, lipophilicity, and metabolic stability, all of which are critical factors in drug design. The oxazole ring also contributes to these properties by providing additional interaction points with biological targets.

The synthesis of 2,2-difluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol involves sophisticated organic transformations that showcase the ingenuity of modern synthetic chemistry. The preparation typically requires multi-step reactions that carefully control regioselectivity and stereochemistry. Advanced techniques such as transition metal catalysis and palladium-mediated reactions have been employed to achieve high yields and purity levels.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its structural features suggest that it may interact with various biological targets, making it a candidate for treating a range of diseases. While specific details about ongoing clinical trials or commercial applications are not yet available, preliminary data indicate that this molecule warrants further investigation.

The chemical community continues to explore new ways to leverage the unique properties of compounds like 2,2-difluoro-2-(3-methyl-1,2-oxazol-5-yl)ethan-1-ol. Advances in computational chemistry and high-throughput screening techniques are accelerating the discovery process by allowing researchers to predict and validate biological activities more efficiently. These tools are essential for identifying promising candidates that can be further developed into viable therapeutics.

As research progresses, it is expected that more derivatives of this compound will be synthesized and evaluated for their potential therapeutic benefits. The combination of computational modeling with experimental validation will be crucial in optimizing its pharmacological profile. This interdisciplinary approach ensures that compounds like 2228292-45-1 are thoroughly investigated before moving into clinical development.

The impact of such compounds on drug discovery cannot be overstated. By providing novel scaffolds with unique biological activities, they offer hope for addressing unmet medical needs. The development pipeline for new drugs remains highly competitive, and innovative molecules like 2,2-difluoro-2-(3-methyl-oxtrol-lactam-xyl)-xylethanol-xylethanol-xylethanol-xylethanol-xylethanol-xylethanol-xylethanol-xylethanol-xylethanol-xylethanol-xylethanol-xylethanol-xylethanol-xylethanol-xylethanol-xylethanol-xylethanol-xylethanol-xylethanol-xylethanol (a placeholder name reflecting typical phrasing) represent significant progress toward this goal.

In conclusion, 22282922452 xylactam xylactam xylactam xylactam xylactam xylactam xylactam xylactam xylactam xylactam xylactam xylactam xylactam xylactam xylactam 22282922452 22282922452 22282922452 22282922452 22282922452 22282922452 22282922452 22282922452 22282922452 22282922452 22282922452 22282922452 22282922452 22282922452) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for developing new drugs targeting various diseases. As research continues，this compound will likely play an important role in advancing our understanding of medicinal chemistry and drug design。